Cas no 17966-68-6 (N-benzoyl-L-aspartic acid)

• Product name: N-benzoyl-L-aspartic acid
• CAS No: 17966-68-6
• MF: C₁₁H₁₁NO₅
• MW: 237.20874
• CID: 1369338
• PubChem ID: 205448

N-benzoyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

• N-benzoyl-L-aspartic acid
• L-aspartic acid, N-benzoyl-
• L-N-Benzoylaspartic acid
• (2S)-2-benzamidobutanedioic acid
• N-Benzoylaspartic acid
• DTXSID10939251
• (2S)-2-(PHENYLFORMAMIDO)BUTANEDIOIC ACID
• 17966-68-6
• SCHEMBL697053
• DJLTZJGULPLVOA-QMMMGPOBSA-N
• DL-Aspartic acid, N-benzoyl-
• benzoyl-L-aspartic acid
• starbld0048199
• 4631-12-3
• CS-0065184
• HY-118093
• Benzoylasparaginsaure
• N-Benzoyl-DL-aspartic acid
• CHEMBL3885313
• N-[Hydroxy(phenyl)methylidene]aspartic acid
• N-BENZOYL-ASPARTIC ACID
• AKOS040752427
• F88026

• Inchi： InChI=1S/C11H11NO5/c13-9(14)6-8(11(16)17)12-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,15)(H,13,14)(H,16,17)
• InChI Key： DJLTZJGULPLVOA-UHFFFAOYSA-N
• SMILES： OC(=O)CC(NC(=O)c1ccccc1)C(O)=O

Computed Properties

• Exact Mass: 237.06373
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178 ºC (methanol water )
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 103.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives